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Compound of Interest

Compound Name: 4-Hydroxyatomoxetine

Cat. No.: B019935 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 4-
Hydroxyatomoxetine, a primary active metabolite of Atomoxetine. Adherence to these

guidelines is crucial to mitigate potential health risks and prevent environmental contamination.

Hazard Profile and Safety Data
4-Hydroxyatomoxetine is classified with specific health hazards that necessitate careful

handling during disposal procedures.[1] It is harmful if swallowed, causes skin and serious eye

irritation, and is suspected of damaging fertility or the unborn child.[1][2]
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Property Value Source

Chemical Name

(R)-3-Methyl-4-(3-

(methylamino)-1-

phenylpropoxy)phenol

[3]

CAS Number 435293-66-6 [1][3][4]

Molecular Formula C17H21NO2 [3]

Molecular Weight 271.4 g/mol [3][4]

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH361: Suspected

of damaging fertility or the

unborn child

[1]

Signal Word Warning [1][2]

Step-by-Step Disposal Protocol
The disposal of 4-Hydroxyatomoxetine must be conducted in accordance with institutional,

local, and national regulations for hazardous waste. The following protocol outlines the

necessary steps for its safe management and disposal from a laboratory setting.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab

coat.[3]

Handle the compound in a well-ventilated area, preferably within a chemical fume hood to

avoid inhalation of any dust or aerosols.

2. Waste Segregation and Collection:

Do not dispose of 4-Hydroxyatomoxetine down the drain or in regular trash.[1][5][6] This

practice can lead to the contamination of water supplies.[5][7]
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Designate a specific, clearly labeled, and sealed container for 4-Hydroxyatomoxetine
waste. The container should be compatible with the chemical's properties.

Collect all materials contaminated with 4-Hydroxyatomoxetine, including unused product,

solutions, and contaminated labware (e.g., pipette tips, vials), in this designated waste

container.

3. Waste Labeling and Storage:

Label the hazardous waste container with "Hazardous Waste," the full chemical name "4-
Hydroxyatomoxetine," and the associated hazard pictograms (Health Hazard, Exclamation

Mark).

Store the sealed waste container in a designated, secure, and well-ventilated secondary

containment area away from incompatible materials.

4. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed medical waste contractor.[6]

Follow all institutional procedures for waste pickup, including completing any necessary

waste manifests or documentation.

The primary method for the disposal of pharmaceutical waste is typically incineration at a

permitted treatment facility.[8][9]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-
Hydroxyatomoxetine.
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4-Hydroxyatomoxetine Disposal Workflow

4-Hydroxyatomoxetine Disposal Workflow
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Caption: Disposal workflow for 4-Hydroxyatomoxetine.
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Regulatory Framework
The disposal of pharmaceutical waste, including 4-Hydroxyatomoxetine, is governed by

stringent regulations to protect public health and the environment.[7][9] In the United States,

the primary regulatory bodies are:

Environmental Protection Agency (EPA): The EPA regulates hazardous waste under the

Resource Conservation and Recovery Act (RCRA).[7][8][9] Specific rules, such as Subpart P,

provide healthcare-specific requirements for managing hazardous waste pharmaceuticals,

including a ban on flushing them down the drain.[8]

Drug Enforcement Administration (DEA): The DEA has regulations pertaining to the disposal

of controlled substances, which may be relevant depending on the specific research context.

[7][8]

State and Local Regulations: Many states have their own, often more stringent, regulations

for pharmaceutical waste disposal.[7]

It is imperative for all laboratory personnel to be trained on these regulations and the specific

disposal procedures established by their institution.[8] By following these guidelines,

researchers can ensure the safe and compliant disposal of 4-Hydroxyatomoxetine, thereby

fostering a culture of safety and environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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